2-Chloro-3-methylpyridine-4-boronic acid

• IUPAC Name: (2-chloro-3-methylpyridin-4-yl)boronic acid
• InChI: InChI=1S/C6H7BClNO2/c1-4-5(7(10)11)2-3-9-6(4)8/h2-3,10-11H,1H3
• InChI Key: GDEMNHNLYRDTAE-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C(=NC=C1)Cl)C)(O)O
• Molecular Formula: C6H7BClNO2
• Molecular Weight: 171.39 g/mol

Description

“2-Chloro-3-methylpyridine-4-boronic acid” is a chemical compound with the CAS Number: 1029654-29-2. It has a molecular weight of 171.39. This compound is typically stored at temperatures between 2-8°C.

Synthesis Analysis

The synthesis of boronic acids and their derivatives often involves Suzuki–Miyaura coupling, a widely-used transition metal-catalyzed carbon–carbon bond-forming reaction. This process uses organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign. Protodeboronation of 1°, 2°, and 3° alkyl boronic esters has been reported using a radical approach.

Molecular Structure Analysis

The molecular structure of “2-Chloro-3-methylpyridine-4-boronic acid” can be represented by the SMILES string OB(O)c1cccnc1Cl.

Chemical Reactions Analysis

Boronic acids, including “2-Chloro-3-methylpyridine-4-boronic acid”, are commonly used in Suzuki–Miyaura coupling reactions. These reactions involve the coupling of organoboron reagents with organic halides or pseudohalides to form carbon-carbon bonds. Protodeboronation of alkyl boronic esters has also been reported.

Physical And Chemical Properties Analysis

“2-Chloro-3-methylpyridine-4-boronic acid” is a solid compound. It has a molecular weight of 171.39. The compound is typically stored at temperatures between 2-8°C.

Scientific Research Applications

Comprehensive Analysis of 2-Chloro-3-methylpyridine-4-boronic Acid Applications

2-Chloro-3-methylpyridine-4-boronic acid is a versatile chemical compound with a wide range of applications in scientific research. Below is a detailed analysis of its unique applications, each presented in a separate section.

Suzuki–Miyaura Cross-Coupling Reactions: One of the most prominent applications of 2-Chloro-3-methylpyridine-4-boronic acid is in Suzuki–Miyaura cross-coupling reactions. . The boronic acid acts as a nucleophilic partner, coupling with an electrophilic halide in the presence of a palladium catalyst. .

Protodeboronation Studies: Protodeboronation refers to the removal of the boron group from boronic esters. 2-Chloro-3-methylpyridine-4-boronic acid can be used in studies to explore new methods of protodeboronation, which is a critical step in the synthesis of various organic compounds. .

Synthesis of Heterocyclic Compounds: Heterocyclic compounds are a central theme in medicinal chemistry. 2-Chloro-3-methylpyridine-4-boronic acid serves as a building block for the synthesis of pyridine derivatives, which are prevalent in many pharmaceuticals. .

Mechanism of Action

Target of Action

The primary target of 2-Chloro-3-methylpyridine-4-boronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The compound acts as an organoboron reagent in this process .

Mode of Action

The compound interacts with its targets through a process known as transmetalation . In the Suzuki–Miyaura coupling reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The affected pathway is the Suzuki–Miyaura cross-coupling reaction . The compound, as an organoboron reagent, plays a crucial role in this reaction. It participates in the transmetalation process, where it is transferred from boron to palladium . This leads to the formation of a new carbon–carbon bond, which is a key step in many organic synthesis processes .

Pharmacokinetics

It’s known that the compound is relatively stable and readily prepared , suggesting it may have suitable bioavailability for its role in the Suzuki–Miyaura coupling reaction.

Result of Action

The result of the action of 2-Chloro-3-methylpyridine-4-boronic acid is the formation of a new carbon–carbon bond via the Suzuki–Miyaura coupling reaction . This reaction is a key step in many organic synthesis processes, enabling the creation of complex organic compounds .

Action Environment

The action of 2-Chloro-3-methylpyridine-4-boronic acid is influenced by the reaction conditions of the Suzuki–Miyaura coupling . This reaction is known for its mild and functional group tolerant conditions , suggesting that the compound can perform effectively under a variety of environmental conditions.

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area. In case of contact with skin or eyes, it is advised to wash with plenty of water.

Future Directions

Boronic acids and their derivatives have a wide range of applications in organic synthesis. Future research may focus on developing new synthetic methods and applications for these compounds. For example, the protodeboronation of alkyl boronic esters has been paired with a Matteson–CH2–homologation to allow for formal anti-Markovnikov alkene hydromethylation, a valuable but previously unknown transformation.